Cas no 26429-26-5 (1H-Pyrazolium,1,2-dimethyl-, iodide (1:1))
26429-26-5 structure
Product Name:1H-Pyrazolium,1,2-dimethyl-, iodide (1:1)
CAS No:26429-26-5
MF:C5H9IN2
MW:224.042833089828
CID:263769
PubChem ID:13001652
Update Time:2025-04-19
1H-Pyrazolium,1,2-dimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolium,1,2-dimethyl-, iodide (1:1)
- 1,2-dimethylpyrazol-1-ium,iodide
- 1,2-Dimethyl-1H-pyrazol-2-ium iodide
- DTXSID50514768
- 26429-26-5
- NSC-111903
- NSC111903
-
- Inchi: 1S/C5H9N2.HI/c1-6-4-3-5-7(6)2;/h3-5H,1-2H3;1H/q+1;/p-1
- InChI Key: ZTLDHYRNCKKRMH-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)=CC=CN1C
Computed Properties
- Exact Mass: 97.07667
- Monoisotopic Mass: 223.981041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 55.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 8.8
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 8.81
1H-Pyrazolium,1,2-dimethyl-, iodide (1:1) Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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